![molecular formula C7H16Cl2FN3O B2474006 2-[(2S,4S)-2-(Aminomethyl)-4-fluoropyrrolidin-1-yl]acetamide dihydrochloride CAS No. 1931958-62-1](/img/structure/B2474006.png)
2-[(2S,4S)-2-(Aminomethyl)-4-fluoropyrrolidin-1-yl]acetamide dihydrochloride
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Description
Scientific Research Applications
Acetamide and Derivatives in Research
Acetamide and its derivatives are utilized in various scientific studies due to their pharmacological properties. For instance, acetamide itself, along with its mono- and dimethyl derivatives, has been extensively reviewed for its toxicological profile. These reviews are critical for understanding the biological consequences of exposure to these compounds in humans, shedding light on their safe usage and potential risks (Kennedy, 2001).
Acetaminophen in Environmental Sciences
Acetaminophen (paracetamol) , a well-known analgesic and antipyretic, has been the focus of environmental studies due to its widespread use and presence in water bodies. Research on its degradation by advanced oxidation processes highlights the environmental impact of pharmaceuticals and explores methods for mitigating pollution. Such studies are essential for developing strategies to protect ecosystems from the adverse effects of common medications (Qutob et al., 2022).
Role in Biochemical Studies
Biochemical research often explores the metabolic pathways of compounds like acetaminophen to understand their mechanisms of action, toxicity, and potential therapeutic benefits. Studies on paracetamol metabolism and genetic differences in its processing provide insights into individual variability in drug efficacy and risk of toxicity. This knowledge is crucial for personalized medicine approaches (Zhao & Pickering, 2011).
properties
IUPAC Name |
2-[(2S,4S)-2-(aminomethyl)-4-fluoropyrrolidin-1-yl]acetamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14FN3O.2ClH/c8-5-1-6(2-9)11(3-5)4-7(10)12;;/h5-6H,1-4,9H2,(H2,10,12);2*1H/t5-,6-;;/m0../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQVLKVZRHVMMTP-USPAICOZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1CN)CC(=O)N)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CN([C@@H]1CN)CC(=O)N)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.